Cas no 1556125-72-4 (1-(1H-pyrazol-4-yl)propan-2-amine)

• Product Name: 1-(1H-pyrazol-4-yl)propan-2-amine
• CAS No: 1556125-72-4
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 6199587
• PubChem ID: 83872198
• Update Time: 2025-10-28

1-(1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-4-yl)propan-2-amine
• 1556125-72-4
• EN300-3104455

• Inchi： 1S/C6H11N3/c1-5(7)2-6-3-8-9-4-6/h3-5H,2,7H2,1H3,(H,8,9)
• InChI Key： BJHXFXZRIMEDER-UHFFFAOYSA-N
• SMILES： NC(C)CC1C=NNC=1

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1H-pyrazol-4-yl)propan-2-amine

Introduction to 1-(1H-pyrazol-4-yl)propan-2-amine (CAS No. 1556125-72-4)

1-(1H-pyrazol-4-yl)propan-2-amine, identified by the Chemical Abstracts Service registry number 1556125-72-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and utility in medicinal chemistry. The structural framework of 1-(1H-pyrazol-4-yl)propan-2-amine incorporates a pyrazole ring linked to a propylamine moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which imparts unique electronic and steric properties to the molecule. This structural feature has been exploited in the design of various bioactive compounds, including drugs with anti-inflammatory, antiviral, and anticancer properties. The propylamine side chain in 1-(1H-pyrazol-4-yl)propan-2-amine provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 1-(1H-pyrazol-4-yl)propan-2-amine has been investigated for its potential applications in multiple therapeutic areas. One of the most promising areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By targeting specific kinases, compounds like 1-(1H-pyrazol-4-yl)propan-2-amine derivatives have shown promise in preclinical studies as effective antineoplastic agents.

Furthermore, the pyrazole moiety has been found to enhance drug bioavailability and metabolic stability, making it an attractive scaffold for drug development. The nitrogen atoms in the pyrazole ring can form hydrogen bonds with biological targets, improving binding affinity and selectivity. This property has been leveraged in the design of drugs that require precise interaction with biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 1-(1H-pyrazol-4-yl)propan-2-amine with target proteins more accurately. Molecular docking studies have suggested that this compound can effectively bind to ATP-binding pockets of kinases, thereby inhibiting their activity. These computational findings have guided experimental efforts to optimize the structure of 1-(1H-pyrazol-4-yl)propan-2-amine derivatives for improved efficacy and reduced toxicity.

The synthesis of 1-(1H-pyrazol-4-yl)propan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-bromo ketones or aldehydes, followed by reduction steps to introduce the amine functionality. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact of production processes.

One of the key challenges in developing drugs based on 1-(1H-pyrazol-4-ylyl)propanaldriftaminerelated compounds is their metabolic stability. The pyrazole ring and propylamine side chain are susceptible to degradation by metabolic enzymes, which can limit their therapeutic efficacy. To address this issue, researchers have explored strategies such as incorporating protective groups or modifying the molecular structure to enhance stability while maintaining biological activity.

Preclinical studies have demonstrated promising results regarding the pharmacological properties of 1-(1H-pyrazol-llyl)-propa-naldriftaminerelated compounds. In vitro assays have shown that derivatives of this compound can inhibit the growth of various cancer cell lines by targeting specific kinases involved in tumor progression. Additionally, animal models have provided evidence that these compounds can induce apoptosis and inhibit angiogenesis, further supporting their potential as anticancer agents.

The development of novel drug candidates like (l-(lH-pyrarzol-llyl)-propa-naldriftaminerelated products) also involves rigorous safety evaluations to assess potential side effects. Toxicology studies have been conducted to evaluate acute and chronic toxicity profiles, as well as potential interactions with other drugs. These studies are essential for ensuring that new therapeutic agents are safe and effective for human use.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies based on compounds like (l(lH-pyrarzol-llyl)-propa-naldriftaminerelated molecules). The integration of cutting-edge technologies such as genomics, proteomics, and bioinformatics has allowed researchers to identify new targets and develop more personalized treatment approaches.

In conclusion,(l(lH-pyrarzol-llyl)-propa-naldriftaminerelated formulations) represent a significant advancement in pharmaceutical research with potential applications across multiple therapeutic areas. Their unique structural features make them valuable scaffolds for drug development，and ongoing research continues to uncover new possibilities for their use in treating various diseases，including cancer。With further optimization and clinical validation，compounds derived from (l(lH-pyrarzol-llyl)-propa-naldriftaminerelated frameworks) are poised to make substantial contributions to modern medicine。